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This guide provides a comprehensive technical overview of the Topaz software pipeline, a
powerful tool for particle picking and micrograph denoising in the field of cryo-electron
microscopy (cryo-EM). Developed to address the challenges of low signal-to-noise ratios (SNR)
and laborious manual particle identification, Topaz leverages machine learning to enhance the
efficiency and accuracy of the cryo-EM workflow.[1][2][3] This document details the core
methodologies, experimental protocols, and performance metrics of Topaz, offering a definitive
resource for its implementation in research and drug development.

Core Concepts: The Engine Behind Topaz

Topaz's innovation lies in its application of two key machine learning frameworks: Positive-
Unlabeled (PU) learning for particle picking and Noise2Noise for denoising.

Positive-Unlabeled Learning for Particle Picking

Traditional supervised learning approaches for particle picking require both positive examples
(particles) and negative examples (non-particles, e.g., ice contamination, carbon film).
However, manually labeling negative examples is a tedious and often subjective task. Topaz
circumvents this by employing a PU learning strategy.[3] In this paradigm, the model is trained
on a small set of user-labeled positive examples (particles) and a large set of unlabeled data
from the micrograph.[4] The core assumption is that the unlabeled data is a mixture of positive
and negative examples. This approach allows the model to learn the features of the particles
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from a sparse set of labels, significantly reducing the manual effort required for training.[3][4]
The model can be trained with as few as one particle per micrograph.[4]

Noise2Noise for Micrograph and Tomogram Denoising

The inherently low electron dose used in cryo-EM to prevent radiation damage results in
images with very low SNR. Topaz-Denoise addresses this issue using a deep learning method
based on the Noise2Noise framework. This innovative approach trains a model to remove
noise without needing a "clean" or ground-truth image. Instead, it utilizes pairs of noisy images
of the same underlying signal. In cryo-EM, these image pairs are generated by splitting the raw
movie frames into even and odd frames. By training the neural network to convert one noisy
image to the other, the model learns the statistical properties of the noise and can effectively
remove it, revealing underlying structural features.

The Topaz Pipeline: A Visual Workflow

The Topaz pipeline is a multi-step process that begins with data preprocessing and moves
through model training, particle extraction, and optional denoising. The following diagram
illustrates the logical flow of a typical Topaz workflow.
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A high-level overview of the Topaz cryo-EM data processing workflow.
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Logical Diagram of Positive-Unlabeled Learning in
Topaz

The following diagram illustrates the core logic of the Positive-Unlabeled (PU) learning process

used for training a particle picking model in Topaz.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/product/b1169500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PU Learning Logic

Input: Labeled Positives (P) & Unlabeled Data (U)

Iterative Training

Update weights Predicton U  Converged

1. Treat P as positive examples

2. Treat U as negative examples (with noise)

Convolutional Neural Network (CNN) Trained Particle Picking Model 3. Train CNN to distinguish P from U

4. |dentify high-confidence negatives in U

& J

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Raw Cryo-EM Movies

(Split into Even & Odd Framesj

'

Grocess Even Frames (Motion Correction, Summationa Grocess Odd Frames (Motion Correction, Summationa

Noisy Micrograph 1 Noisy Micrograph 2

Denoising CNN (U-Net)

Backpropagate

[Calculate Loss (e.g., L1 or L2)j

Denoised Micrograph

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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